Cas no 2138274-18-5 (5-(aminomethyl)-1-methyl-6-(1-methyl-1H-imidazol-2-yl)piperidin-2-one dihydrochloride)

• Product Name: 5-(aminomethyl)-1-methyl-6-(1-methyl-1H-imidazol-2-yl)piperidin-2-one dihydrochloride
• CAS No: 2138274-18-5
• MF: C₁₁H₂₀Cl₂N₄O
• MW: 295.208700180054
• CID: 6234649
• PubChem ID: 165454941
• Update Time: 2025-10-29

5-(aminomethyl)-1-methyl-6-(1-methyl-1H-imidazol-2-yl)piperidin-2-one dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 5-(aminomethyl)-1-methyl-6-(1-methyl-1H-imidazol-2-yl)piperidin-2-one dihydrochloride
• 2138274-18-5
• EN300-718292

• Inchi： 1S/C11H18N4O.2ClH/c1-14-6-5-13-11(14)10-8(7-12)3-4-9(16)15(10)2;;/h5-6,8,10H,3-4,7,12H2,1-2H3;2*1H
• InChI Key： TVMRRBBGEKHKAG-UHFFFAOYSA-N
• SMILES： Cl.Cl.O=C1CCC(CN)C(C2=NC=CN2C)N1C

Computed Properties

• Exact Mass: 294.1014167g/mol
• Monoisotopic Mass: 294.1014167g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 271
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 64.2Ų

Additional information on 5-(aminomethyl)-1-methyl-6-(1-methyl-1H-imidazol-2-yl)piperidin-2-one dihydrochloride

Introduction to 5-(aminomethyl)-1-methyl-6-(1-methyl-1H-imidazol-2-yl)piperidin-2-one dihydrochloride (CAS No. 2138274-18-5)

5-(aminomethyl)-1-methyl-6-(1-methyl-1H-imidazol-2-yl)piperidin-2-one dihydrochloride, identified by its CAS number 2138274-18-5, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This molecule, featuring a complex piperidine core substituted with an aminomethyl group, a methyl group, and a 1-methylimidazole moiety, has garnered attention due to its potential biological activities and structural features that make it a promising candidate for further research and development.

The structural composition of 5-(aminomethyl)-1-methyl-6-(1-methyl-1H-imidazol-2-yl)piperidin-2-one dihydrochloride is meticulously designed to interact with biological targets in a specific manner. The presence of the aminomethyl group provides a site for hydrogen bonding and further functionalization, while the methyl group enhances lipophilicity, influencing membrane permeability and metabolic stability. The 1-methylimidazole moiety is known for its ability to modulate enzyme activity and receptor binding, making this compound a versatile scaffold for drug discovery.

In recent years, there has been growing interest in the development of novel therapeutic agents that leverage the unique properties of heterocyclic compounds. The piperidine scaffold, in particular, has been extensively studied for its role in central nervous system (CNS) drugs due to its favorable pharmacokinetic profile. The incorporation of the 1-methylimidazole group into the piperidine framework suggests potential applications in neurological disorders, where modulation of neurotransmitter systems is crucial.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinity and interaction patterns of such compounds with biological targets. Studies have indicated that the aminomethyl group in 5-(aminomethyl)-1-methyl-6-(1-methyl-1H-imidazol-2-yl)piperidin-2-one dihydrochloride could serve as a key interaction point with proteins involved in inflammatory pathways. This has led to investigations into its potential role in treating chronic inflammatory conditions.

The dihydrochloride salt form of this compound enhances its solubility and stability, making it more suitable for formulation into pharmaceutical products. This improvement in physicochemical properties is critical for ensuring effective drug delivery and bioavailability. Current research is focusing on optimizing synthetic routes to produce high-purity forms of this compound, which will be essential for preclinical and clinical studies.

One of the most exciting areas of research involving 5-(aminomethyl)-1-methyl-6-(1-methyl-1H-imidazol-2-yl)piperidin-2-one dihydrochloride is its potential application in oncology. Preliminary studies suggest that the compound may exhibit inhibitory effects on certain kinases involved in cancer cell proliferation. The unique combination of structural features—such as the aminomethyl, methyl, and 1-methylimidazole groups—may allow it to disrupt signaling pathways that are aberrantly activated in tumor cells.

Furthermore, the compound’s ability to cross the blood-brain barrier makes it an attractive candidate for treating neurological disorders such as Alzheimer’s disease and Parkinson’s disease. The piperidine core is known to enhance CNS penetration, while the imidazole moiety has been shown to interact with receptors involved in cognitive function. Ongoing research aims to elucidate the precise mechanisms through which this compound affects neural activity and whether it can mitigate symptoms associated with these conditions.

In conclusion, 5-(aminomethyl)-1-methyl-6-(1-methyl-1H-imidazol-2-yl)piperidin-2-one dihydrochloride represents a significant advancement in pharmaceutical chemistry. Its complex structure offers multiple opportunities for interaction with biological targets, making it a versatile tool for drug discovery. With continued research into its pharmacological properties and potential therapeutic applications, this compound holds promise for addressing a wide range of diseases, from chronic inflammatory conditions to cancers and neurological disorders.